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Compound of Interest

Compound Name: Methyl 4-chlorocinnamate

Cat. No.: B1312252 Get Quote

Essential Safety and Handling Guide for Methyl 4-
chlorocinnamate
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Methyl 4-chlorocinnamate, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for ensuring personal safety

and environmental protection.

Hazard Summary
Methyl 4-chlorocinnamate is a chemical compound that requires careful handling due to its

potential health hazards. It is known to cause skin and serious eye irritation, and may also

cause respiratory irritation.[1][2][3]

Physical and Chemical Properties
A summary of key quantitative data for Methyl 4-chlorocinnamate is provided below for easy

reference.
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Property Value Source

Appearance
White to Almost white powder

to crystal
[3]

Molecular Formula C₁₀H₉ClO₂ [3][4]

Molecular Weight 196.63 g/mol [3][4]

Melting Point 33 - 38 °C (91 - 100 °F)

Boiling Point 260 - 262 °C (500 - 504 °F)

Purity >98.0% (GC) [3]

Operational and Disposal Plan
A systematic approach to handling, from preparation to disposal, is critical. The following

workflow outlines the necessary steps to be taken.
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Preparation Phase

Handling & Experimental Phase

Post-Experiment & Disposal Phase

Contingency Plan

1. Review SDS & 
Assess Risks

2. Ensure Adequate 
Ventilation

3. Assemble Required PPE

4. Conduct Experiment

5. Avoid Dust/Aerosol
Formation 6. Use Non-Sparking Tools

7. Segregate Waste

8. Decontaminate Work Area
& Equipment

9. Dispose of Waste via
Approved Facility

10. Remove & Dispose of
Contaminated PPE

11. Wash Hands Thoroughly

Spill Occurs

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect as
Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Methyl 4-chlorocinnamate.
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The required equipment is

detailed below.

PPE Category Specification Rationale & Source

Eye & Face Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 or NIOSH

standards). A face shield may

also be appropriate.

Protects against splashes and

dust, preventing serious eye

irritation.[1][2]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile). Gloves

must be inspected for integrity

before use.

Prevents skin contact, which

can cause irritation.[1][2][5]

Body Protection

A laboratory coat or other

protective clothing is the

minimum requirement. For

certain procedures, fire/flame-

resistant and impervious

clothing may be necessary.

Protects skin from accidental

contact and contamination of

personal clothing.[1][2][5]

Respiratory Protection

Not typically required under

normal use with adequate

ventilation. If ventilation is

insufficient or exposure limits

are exceeded, a full-face

respirator should be used. For

firefighting, a self-contained

breathing apparatus (SCBA) is

necessary.

Prevents inhalation of dust or

vapors, which may cause

respiratory irritation.[1][2][6]

Procedural Guidance: Step-by-Step
Handling and Storage
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Ventilation: Always handle Methyl 4-chlorocinnamate in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation exposure.[1][2][6]

Ignition Sources: The compound can form explosive mixtures with air upon intense heating.

Use non-sparking tools and prevent fire caused by electrostatic discharge.[1][6] Keep away

from all sources of ignition.[1][6]

Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Do not eat, drink, or

smoke in the laboratory area where the chemical is being used.[1]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[1][6] Keep

it segregated from foodstuff containers and other incompatible materials.[1][6]

First Aid Measures
If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1][6]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water.[1][6]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, removing

contact lenses if present and easy to do.[1][2]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1][6]

Spill Management
Evacuate: Keep unprotected personnel away from the spill area.[6]

Containment: Prevent the spill from entering drains, waterways, or soil.[2][6]

Clean-up: For solid spills, sweep or vacuum the material and place it into a suitable, labeled

container for disposal. For liquid spills, absorb the material with an inert substance like

vermiculite, dry sand, or earth before collection.[2][5]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1312252?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://aksci.com/sds/X5221_SDS.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://aksci.com/sds/X5221_SDS.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://aksci.com/sds/X5221_SDS.pdf
https://www.chemicalbook.com/msds/methyl-4-chlorocinnamate.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://aksci.com/sds/X5221_SDS.pdf
https://www.chemicalbook.com/msds/ethyl-4-chlorocinnamate_2.pdf
https://aksci.com/sds/X5221_SDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Methyl_N_4_chlorophenyl_carbamate_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Classification: Generators of chemical waste must determine if it is classified as

hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult state and

local regulations.[2]

Waste Collection:

Collect all waste Methyl 4-chlorocinnamate and any contaminated materials (e.g.,

gloves, weighing paper, absorbent pads) in a designated, compatible, and clearly labeled

container.[5]

The container must be marked as "Hazardous Waste" and include the full chemical name.

[5]

Segregation: Do not mix Methyl 4-chlorocinnamate waste with other incompatible waste

streams.[5]

Final Disposal: The material must be disposed of through a licensed chemical destruction

plant or an approved hazardous waste disposal facility.[5][6] Do not discharge into sewer

systems.[6]

Packaging Disposal: Empty containers can be triple-rinsed and offered for recycling or

reconditioning. Alternatively, they can be punctured to render them unusable and disposed of

in a sanitary landfill, in accordance with local regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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